Cas no 929495-29-4 (3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid)

• Product Name: 3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid
• CAS No: 929495-29-4
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 6525504
• PubChem ID: 21003917
• Update Time: 2025-06-07

3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 929495-29-4
• 3-{[2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid
• EN300-1153474
• 3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid

• Inchi： 1S/C14H16N2O2S/c1-9(2)13-15-11-6-4-3-5-10(11)14(16-13)19-8-7-12(17)18/h3-6,9H,7-8H2,1-2H3,(H,17,18)
• InChI Key： HLUCWRZMYXYBBP-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1C2C=CC=CC=2N=C(C(C)C)N=1

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid

Introduction to 3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid (CAS No: 929495-29-4)

3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 929495-29-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the quinazoline scaffold, a heterocyclic structure widely recognized for its biological activity and pharmacological potential. The presence of a sulfanyl group and a propanoic acid moiety further enhances its chemical diversity, making it a valuable candidate for further investigation in medicinal chemistry.

The quinazoline core is a privileged scaffold in drug development, with numerous derivatives exhibiting diverse biological activities, including antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The specific substitution pattern in 3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid contributes to its unique chemical and biological profile. The Propan-2-yl group introduces a branched alkyl chain, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. Additionally, the sulfanyl group at the 4-position of the quinazoline ring enhances its potential as a pharmacophore, enabling interactions with various enzymes and receptors.

In recent years, there has been growing interest in quinazoline derivatives due to their ability to modulate key cellular pathways involved in disease progression. For instance, studies have shown that certain quinazoline-based compounds can inhibit kinases and other enzymes implicated in cancer signaling pathways. The sulfanyl-substituted quinazolines have been particularly noted for their ability to disrupt protein-protein interactions and alter enzyme activity, making them promising candidates for therapeutic intervention.

3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid has been the subject of several preliminary studies aimed at exploring its pharmacological properties. Preliminary in vitro assays have indicated potential activity against various disease-related targets. These early findings suggest that the compound may exhibit inhibitory effects on enzymes such as tyrosine kinases, which are frequently overexpressed in cancer cells. Furthermore, the sulfanyl group may contribute to its ability to interact with sulfur-rich biological targets, such as cysteine residues in proteins, thereby modulating their function.

The synthesis of 3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfanyl group at the 4-position of the quinazoline ring is a critical step that necessitates precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating further exploration of their biological potential.

The compound's structural features also make it an attractive scaffold for structure-based drug design. Computational modeling techniques can be employed to predict how 3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid interacts with target proteins at the molecular level. These insights can guide the design of analogues with improved potency and selectivity. Additionally, high-throughput screening (HTS) approaches can be utilized to rapidly assess the biological activity of large libraries of related compounds, identifying those with the most promising therapeutic profiles.

In conclusion, 3-{[2-(Propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid represents a compelling candidate for further investigation in pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable asset in the quest for novel therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatment strategies.